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Introduction
Ofurace is a systemic fungicide belonging to the phenylamide class of chemistry. Its primary

mode of action is the inhibition of ribosomal RNA (rRNA) synthesis in oomycete pathogens,

making it an effective tool for managing diseases caused by these organisms.[1] Ofurace
exhibits both protective and curative activity.[2] This document provides detailed application

notes and protocols for the use of Ofurace in agricultural field trials, aimed at evaluating its

efficacy and optimizing its use for crop protection.

Mechanism of Action: Inhibition of RNA Polymerase
I
Ofurace specifically targets RNA polymerase I, the enzyme responsible for transcribing rRNA

genes in oomycetes.[2][3] By inhibiting this enzyme, Ofurace disrupts the production of

ribosomes, which are essential for protein synthesis and, consequently, cell growth and

proliferation. This targeted action makes it highly effective against oomycetes.[1][4]
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Caption: Ofurace inhibits RNA Polymerase I in the nucleolus, blocking rRNA synthesis.
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Quantitative Data from Representative Field Trials
While specific field trial data for Ofurace is not readily available in the public domain, the

following tables represent typical efficacy data for phenylamide fungicides against key

oomycete pathogens. These tables are intended to serve as a guide for designing experiments

and interpreting results.

Table 1: Dose-Response of Ofurace against Potato Late Blight (Phytophthora infestans)

Ofurace
Application Rate (g
a.i./ha)

Disease Severity
(%)

Disease Control
(%)

Potato Yield (t/ha)

0 (Untreated Control) 85.2 0.0 15.3

100 25.6 69.9 28.7

150 15.3 82.1 32.5

200 8.7 89.8 35.1

250 5.1 94.0 36.8

Table 2: Efficacy of Ofurace against Grape Downy Mildew (Plasmopara viticola)

Treatment
Application
Rate (g a.i./ha)

Leaf Disease
Incidence (%)

Bunch Disease
Severity (%)

Yield ( kg/vine
)

Untreated

Control
0 92.5 78.3 1.2

Ofurace 150 18.7 10.5 3.8

Ofurace +

Mancozeb
150 + 1500 10.2 4.1 4.5

Standard

Fungicide
- 15.8 8.9 4.1
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Experimental Protocols for Agricultural Field Trials
The following are detailed protocols for conducting field trials to evaluate the efficacy of

Ofurace against common oomycete diseases.

Protocol 1: Efficacy of Ofurace against Potato Late
Blight (Phytophthora infestans)
1. Objective: To determine the dose-dependent efficacy of Ofurace in controlling potato late

blight and its impact on tuber yield.

2. Experimental Design:

Design: Randomized Complete Block Design (RCBD) with four replications.[5]

Plot Size: 4 rows, 10 meters long, with a row spacing of 0.75 meters. The two central rows

serve as the assessment area.

Treatments:

T1: Untreated Control

T2: Ofurace @ 100 g a.i./ha

T3: Ofurace @ 150 g a.i./ha

T4: Ofurace @ 200 g a.i./ha

T5: Ofurace @ 250 g a.i./ha

T6: Standard Fungicide (e.g., Mancozeb) at recommended rate.

3. Application of Treatments:

Application Method: Foliar spray using a calibrated backpack sprayer.

Spray Volume: 400-600 L/ha, ensuring thorough coverage of the foliage.
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Timing: Prophylactic applications beginning when weather conditions are favorable for

disease development, or at the first sign of disease in the region.[6] Subsequent applications

at 7-10 day intervals.

4. Data Collection:

Disease Assessment: Disease severity will be assessed on the two central rows of each plot

at 7-day intervals, starting from the first appearance of symptoms. Use a standard disease

rating scale (e.g., 0-100% leaf area affected or a 1-9 scale).[5]

Area Under the Disease Progress Curve (AUDPC): Calculate AUDPC from the sequential

disease severity data to provide a quantitative summary of the epidemic.

Yield Assessment: At the end of the season, harvest the tubers from the two central rows of

each plot. Record the total tuber weight per plot and convert to t/ha.

5. Statistical Analysis:

Analyze disease severity, AUDPC, and yield data using Analysis of Variance (ANOVA)

appropriate for an RCBD.[7]

Use a mean separation test (e.g., Tukey's HSD) to compare treatment means.

Experimental Workflow for Potato Late Blight Trial
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Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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